Cas no 2228228-94-0 (tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate)

Tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate is a specialized carbamate-protected intermediate used in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive compounds. Its structure incorporates a tert-butoxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions. The presence of the 3-phenyl-1H-pyrazol-4-yl moiety contributes to its utility in constructing heterocyclic frameworks. This compound is valued for its compatibility with a range of synthetic transformations, including peptide coupling and nucleophilic substitutions. Its high purity and well-defined reactivity make it a reliable building block for medicinal chemistry research and the development of novel therapeutic agents.
tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate structure
2228228-94-0 structure
Product Name:tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate
CAS No:2228228-94-0
MF:C17H21N3O3
MW:315.366944074631
CID:6250416
PubChem ID:165710424
Update Time:2025-06-15

tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

    • 2228228-94-0
    • EN300-1886545
    • tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate
    • Inchi: 1S/C17H21N3O3/c1-16(2,3)23-15(22)19-17(4,11-21)13-10-18-20-14(13)12-8-6-5-7-9-12/h5-11H,1-4H3,(H,18,20)(H,19,22)
    • InChI Key: CLPSNCNKEJUITN-UHFFFAOYSA-N
    • SMILES: O(C(NC(C=O)(C)C1C=NNC=1C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 315.15829154g/mol
  • Monoisotopic Mass: 315.15829154g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 84.1Ų

tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1886545-0.05g
tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate
2228228-94-0
0.05g
$1344.0 2023-06-01
Enamine
EN300-1886545-0.1g
tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate
2228228-94-0
0.1g
$1408.0 2023-06-01
Enamine
EN300-1886545-0.25g
tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate
2228228-94-0
0.25g
$1472.0 2023-06-01
Enamine
EN300-1886545-0.5g
tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate
2228228-94-0
0.5g
$1536.0 2023-06-01
Enamine
EN300-1886545-1.0g
tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate
2228228-94-0
1g
$1599.0 2023-06-01
Enamine
EN300-1886545-2.5g
tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate
2228228-94-0
2.5g
$3136.0 2023-06-01
Enamine
EN300-1886545-5.0g
tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate
2228228-94-0
5g
$4641.0 2023-06-01
Enamine
EN300-1886545-10.0g
tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate
2228228-94-0
10g
$6882.0 2023-06-01

Additional information on tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate

Research Brief on tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate (CAS: 2228228-94-0)

The compound tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate (CAS: 2228228-94-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate as a key intermediate in the synthesis of novel bioactive molecules. The compound's unique structural features, including the pyrazole ring and carbamate moiety, make it a versatile scaffold for the development of inhibitors targeting various enzymes and receptors. Researchers have employed advanced synthetic methodologies, such as multi-component reactions and catalytic asymmetric synthesis, to optimize the production of this compound with high yield and purity.

In terms of biological activity, preliminary investigations have demonstrated that derivatives of tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate exhibit promising inhibitory effects against several disease-relevant targets. For instance, studies have shown that these compounds can modulate the activity of kinases involved in inflammatory and oncogenic pathways. Additionally, the compound's ability to interact with specific protein-protein interfaces has been explored, suggesting its potential as a tool for probing biological mechanisms.

One of the most notable advancements in the research of this compound is its application in the development of small-molecule therapeutics for cancer and autoimmune diseases. Recent preclinical studies have reported that optimized derivatives of tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate display enhanced selectivity and potency in cell-based assays. These findings underscore the compound's potential as a lead candidate for further drug development.

Despite these promising results, challenges remain in the optimization of the compound's pharmacokinetic properties and toxicity profile. Researchers are actively investigating strategies to improve its bioavailability and reduce off-target effects. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide the design of next-generation derivatives with improved therapeutic indices.

In conclusion, tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate represents a valuable chemical entity with significant potential in medicinal chemistry. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its applications in drug discovery. The compound's versatility and bioactive properties position it as a promising candidate for the development of novel therapeutics targeting a range of diseases.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.